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Compound of Interest

Compound Name: Petaline

CAS No.: 64057-59-6

Cat. No.: B1196638

Get Quote

For researchers, scientists, and drug development professionals, the ability to replicate and

compare published findings is a cornerstone of scientific advancement. This guide provides a

detailed comparison of the reported bioactivity of Petaline, a quaternary alkaloid isolated from

Leontice leontopetalum, with established pharmacological agents. The data presented is based

on published in vitro and in vivo studies, offering a framework for evaluating Petaline's unique

pharmacological profile.

Comparative Bioactivity Data
The following tables summarize the quantitative data on the bioactivity of Petaline chloride and

compare it to the effects of well-established pharmacological compounds on various tissue

preparations. This allows for a direct comparison of potency and efficacy.

Table 1: Effects on Vascular Smooth Muscle (Isolated Guinea Pig Aorta)
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Table 2: Effects on Intestinal Smooth Muscle (Isolated Guinea Pig Ileum)

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Table 3: Effects on Tracheal Smooth Muscle (Isolated Guinea Pig Trachea)
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Table 4: Cardiovascular Effects (Isolated Guinea Pig Atrium and Perfused Heart)

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Table 5: In Vivo Cardiovascular Effects (Anesthetized Rats)
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
Detailed methodologies are crucial for the replication of experimental findings. The following

protocols are based on the methods described in the primary literature for Petaline and

standard pharmacological assays.

Isolated Tissue Bath Experiments (Aorta, Ileum,
Trachea)

Tissue Preparation: Guinea pigs are euthanized, and the respective tissues (thoracic aorta,

terminal ileum, or trachea) are dissected and placed in cold Krebs solution. The tissues are

cleaned of adhering fat and connective tissue. The aorta is cut into helical strips, the ileum

into segments of 2-3 cm, and the trachea into rings.

Mounting: The tissue preparations are mounted in organ baths containing Krebs solution at

37°C and continuously bubbled with a 95% O₂ / 5% CO₂ gas mixture. The tissues are

connected to isometric force transducers to record changes in tension.

Equilibration: The tissues are allowed to equilibrate for at least 60 minutes under a resting

tension (e.g., 1 g for aorta and ileum, 0.5 g for trachea). During this period, the Krebs

solution is changed every 15 minutes.

Drug Addition: After equilibration, a cumulative concentration-response curve is generated by

adding the test compound (e.g., Petaline chloride, acetylcholine, epinephrine) to the organ
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bath in increasing concentrations. For antagonist studies, the antagonist is added to the bath

a set time before the agonist.

Data Recording: The isometric tension is recorded continuously using a data acquisition

system. The response to each concentration is allowed to reach a plateau before the next

concentration is added.

Isolated Perfused Heart (Langendorff Preparation)
Heart Isolation: A guinea pig is heparinized and then euthanized. The heart is rapidly excised

and placed in ice-cold Krebs-Henseleit solution.

Cannulation: The aorta is cannulated, and the heart is mounted on a Langendorff apparatus.

The heart is perfused retrogradely with Krebs-Henseleit solution (37°C, bubbled with 95% O₂

/ 5% CO₂) at a constant pressure.

Measurement: A force transducer is attached to the apex of the ventricle to measure

contractile force. Heart rate is derived from the contractile recordings. Coronary flow can also

be measured.

Equilibration: The heart is allowed to stabilize for approximately 30 minutes.

Drug Administration: Petaline chloride or other test compounds are infused into the

perfusion solution at known concentrations.

Data Analysis: Changes in heart rate, contractile force, and coronary flow are recorded and

analyzed.

Visualizing Pathways and Workflows
To better understand the proposed mechanisms and experimental setups, the following

diagrams are provided.
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Caption: Proposed signaling pathway for Petaline's cardiotonic effect.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: General workflow for isolated organ bath experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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